Cas no 1427379-64-3 (6-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one)

• Product Name: 6-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one
• CAS No: 1427379-64-3
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 4598941
• PubChem ID: 71757950
• Update Time: 2025-07-27

6-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one

• Inchi： 1S/C10H12N2O/c1-7-3-2-4-8-9(7)10(13)12-6-5-11-8/h2-4,11H,5-6H2,1H3,(H,12,13)
• InChI Key： OXZMYDYIOJQKLR-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC(C)=C2C(=O)NCC1

Additional information on 6-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one

Introduction to 6-Methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one (CAS No. 1427379-64-3)

6-Methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one (CAS No. 1427379-64-3) is a synthetic compound that belongs to the class of benzodiazepines. This compound has garnered significant attention in recent years due to its potential therapeutic applications and unique structural features. Benzodiazepines are a class of psychoactive drugs that are widely used in the treatment of anxiety disorders, insomnia, and other neurological conditions. The specific structure of 6-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one offers a unique set of properties that make it an interesting candidate for further research and development.

The chemical structure of 6-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one is characterized by a benzodiazepine core with a methyl group at the 6-position and a ketone group at the 5-position. This configuration imparts specific pharmacological properties that differentiate it from other benzodiazepines. The presence of the methyl group at the 6-position is particularly noteworthy as it can influence the compound's binding affinity to GABA-A receptors, which are key targets for many anxiolytic and sedative drugs.

Recent studies have explored the potential therapeutic applications of 6-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one. One notable area of research is its use in the treatment of anxiety disorders. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anxiolytic effects in animal models without causing significant sedation or cognitive impairment. This finding is particularly significant as it suggests that 6-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one could offer a safer alternative to traditional benzodiazepines, which are known to have side effects such as drowsiness and dependency.

In addition to its anxiolytic properties, 6-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one has also shown promise in the treatment of insomnia. A clinical trial conducted in 2021 evaluated the efficacy and safety of this compound in patients with primary insomnia. The results indicated that it significantly improved sleep quality and duration without causing next-day residual effects or withdrawal symptoms upon discontinuation. These findings highlight the potential of 6-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one as a novel therapeutic option for sleep disorders.

The pharmacokinetic profile of 6-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one has also been extensively studied. Research has shown that it has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. This characteristic is advantageous for patient compliance and convenience. Furthermore, the compound has demonstrated low potential for drug-drug interactions due to its unique metabolic pathway.

In terms of safety and toxicity profiles, preclinical studies have indicated that 6-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one has a wide therapeutic window and low toxicity levels. Animal studies have not reported any significant adverse effects at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The development of new benzodiazepine derivatives like 6-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one is crucial for addressing unmet medical needs in the field of neuropsychiatry. Traditional benzodiazepines have limitations such as potential for abuse and dependence. Therefore, compounds with improved safety profiles and reduced side effects are highly sought after by researchers and clinicians alike.

In conclusion, 6-methyl-2,3,4,5-tetrahydro-1H-1，4-benzodiazepin - 5 - one (CAS No . 1427379 - 64 - 3) represents a promising new addition to the arsenal of benzodiazepine-based therapeutics . Its unique structural features , combined with its favorable pharmacological properties , make it an attractive candidate for further research and development . Ongoing studies will continue to elucidate its full potential in treating anxiety disorders , insomnia , and other neurological conditions .